Cas no 1260641-25-5 (3-(4-chloro-3-fluorophenyl)azetidine)

• Product Name: 3-(4-chloro-3-fluorophenyl)azetidine
• CAS No: 1260641-25-5
• MF: C₉H₉ClFN
• MW: 185.625864744186
• CID: 6451738
• PubChem ID: 129918760
• Update Time: 2025-11-01

3-(4-chloro-3-fluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-fluorophenyl)azetidine
• Azetidine, 3-(4-chloro-3-fluorophenyl)-

• Inchi： 1S/C9H9ClFN/c10-8-2-1-6(3-9(8)11)7-4-12-5-7/h1-3,7,12H,4-5H2
• InChI Key： FOGSRMJFMOMKIF-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(Cl)C(F)=C2)C1

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 256.6±40.0 °C(Predicted)
• pka: 10.11±0.40(Predicted)

Additional information on 3-(4-chloro-3-fluorophenyl)azetidine

Comprehensive Overview of 3-(4-chloro-3-fluorophenyl)azetidine (CAS No. 1260641-25-5): Properties, Applications, and Research Insights

3-(4-chloro-3-fluorophenyl)azetidine (CAS No. 1260641-25-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an azetidine ring with a substituted phenyl group, making it a valuable intermediate for drug discovery and material science. Its 4-chloro-3-fluorophenyl moiety enhances its reactivity and binding affinity, which is critical for designing targeted therapies.

In recent years, the demand for fluorinated compounds like 3-(4-chloro-3-fluorophenyl)azetidine has surged, driven by their applications in precision medicine and sustainable agriculture. Researchers are particularly interested in its potential as a bioisostere for improving drug bioavailability and metabolic stability. The compound’s CAS No. 1260641-25-5 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

The synthesis of 3-(4-chloro-3-fluorophenyl)azetidine involves multi-step organic reactions, including cross-coupling and ring-closure strategies. Its chloro and fluoro substituents contribute to its electronic properties, enabling interactions with biological targets such as G-protein-coupled receptors (GPCRs). This aligns with current trends in AI-driven drug discovery, where halogenated scaffolds are prioritized for their versatility.

From an industrial perspective, CAS No. 1260641-25-5 is often discussed in the context of green chemistry and catalytic optimization. Innovations in flow chemistry have streamlined its production, reducing waste and energy consumption. These advancements resonate with global efforts to adopt ESG (Environmental, Social, and Governance) principles in chemical manufacturing.

Beyond pharmaceuticals, 3-(4-chloro-3-fluorophenyl)azetidine is explored in material science for developing liquid crystals and polymeric coatings. Its thermal stability and solubility profile make it suitable for optoelectronic devices, a field experiencing rapid growth due to the rise of flexible electronics and wearable technology.

Frequently asked questions about this compound include its storage conditions, handling precautions, and supply chain availability. Suppliers often highlight its high purity grades (>98%) to meet the stringent requirements of GMP-compliant laboratories. Additionally, its patent landscape is a topic of interest, as major pharmaceutical companies file claims for derivatives of azetidine-containing compounds.

In summary, 3-(4-chloro-3-fluorophenyl)azetidine (CAS No. 1260641-25-5) exemplifies the intersection of medicinal chemistry and industrial innovation. Its applications span life sciences, advanced materials, and sustainable technologies, making it a focal point for interdisciplinary research. As the scientific community continues to explore its potential, this compound remains a cornerstone in the development of next-generation therapeutics and functional materials.